Cas no 862075-83-0 (4-(difluoromethyl)-Isoquinoline)

• Product Name: 4-(difluoromethyl)-Isoquinoline
• CAS No: 862075-83-0
• MF: C₁₀H₇F₂N
• MW: 179.166089296341
• CID: 1119398
• PubChem ID: 53421072
• Update Time: 2025-04-20

4-(difluoromethyl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-Isoquinoline
• 4-(DIFLUOROMETHYL)ISOQUINOLINE
• IGUGVQIWPKCAHR-UHFFFAOYSA-N
• SCHEMBL17228514
• 862075-83-0

• Inchi： 1S/C10H7F2N/c11-10(12)9-6-13-5-7-3-1-2-4-8(7)9/h1-6,10H
• InChI Key： IGUGVQIWPKCAHR-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C2C=CC=CC2=1)F

Computed Properties

• Exact Mass: 179.05465555g/mol
• Monoisotopic Mass: 179.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives